Cas no 1895500-49-8 (3-(2-Aminoethyl)-7-fluoroquinazoline-2,4(1H,3H)-dione)

3-(2-Aminoethyl)-7-fluoroquinazoline-2,4(1H,3H)-dione is a fluorinated quinazoline derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a 2-aminoethyl substituent at the 3-position and a fluorine atom at the 7-position, which may enhance its binding affinity and metabolic stability. Its quinazoline-2,4-dione core is a privileged scaffold known for biological activity, particularly in enzyme inhibition. The presence of both amino and fluoro functional groups offers versatility for further derivatization, making it a valuable intermediate in drug discovery. This compound is of interest for its potential role in targeting specific biochemical pathways, though further studies are required to fully elucidate its pharmacological properties.

3-(2-Aminoethyl)-7-fluoroquinazoline-2,4(1H,3H)-dione structure

1895500-49-8 structure

Product Name:3-(2-Aminoethyl)-7-fluoroquinazoline-2,4(1H,3H)-dione

CAS No:1895500-49-8

MF:C₁₀H₁₀FN₃O₂

MW:223.203705310822

CID:4774610

Update Time:2025-06-11

3-(2-Aminoethyl)-7-fluoroquinazoline-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

- 3-(2-aminoethyl)-7-fluoroquinazoline-2,4(1H,3H)-dione
- 3-(2-Aminoethyl)-7-fluoroquinazoline-2,4(1H,3H)-dione
- Inchi： 1S/C10H10FN3O2/c11-6-1-2-7-8(5-6)13-10(16)14(4-3-12)9(7)15/h1-2,5H,3-4,12H2,(H,13,16)
- InChI Key： GVTBXGVSURXPJS-UHFFFAOYSA-N
- SMILES： FC1C=CC2C(N(C(NC=2C=1)=O)CCN)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 310
XLogP3: -0.2
Topological Polar Surface Area: 75.4

3-(2-Aminoethyl)-7-fluoroquinazoline-2,4(1H,3H)-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A211031-100mg	3-(2-Aminoethyl)-7-fluoroquinazoline-2,4(1H,3H)-dione	1895500-49-8	100mg	$ 95.00	2022-06-08
TRC	A211031-500mg	3-(2-Aminoethyl)-7-fluoroquinazoline-2,4(1H,3H)-dione	1895500-49-8	500mg	$ 365.00	2022-06-08
TRC	A211031-1g	3-(2-Aminoethyl)-7-fluoroquinazoline-2,4(1H,3H)-dione	1895500-49-8	1g	$ 570.00	2022-06-08
Enamine	EN300-265076-0.05g	3-(2-aminoethyl)-7-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione	1895500-49-8	0.05g	$612.0	2023-04-24
Enamine	EN300-265076-0.1g	3-(2-aminoethyl)-7-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione	1895500-49-8	0.1g	$640.0	2023-04-24
Enamine	EN300-265076-0.25g	3-(2-aminoethyl)-7-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione	1895500-49-8	0.25g	$670.0	2023-04-24
Enamine	EN300-265076-0.5g	3-(2-aminoethyl)-7-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione	1895500-49-8	0.5g	$699.0	2023-04-24
Enamine	EN300-265076-1.0g	3-(2-aminoethyl)-7-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione	1895500-49-8	1g	$728.0	2023-04-24
Enamine	EN300-265076-2.5g	3-(2-aminoethyl)-7-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione	1895500-49-8	2.5g	$1428.0	2023-04-24
Enamine	EN300-265076-5.0g	3-(2-aminoethyl)-7-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione	1895500-49-8	5g	$2110.0	2023-04-24

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Additional information on 3-(2-Aminoethyl)-7-fluoroquinazoline-2,4(1H,3H)-dione

Comprehensive Overview of 3-(2-Aminoethyl)-7-fluoroquinazoline-2,4(1H,3H)-dione (CAS No. 1895500-49-8)

3-(2-Aminoethyl)-7-fluoroquinazoline-2,4(1H,3H)-dione (CAS No. 1895500-49-8) is a fluorinated quinazoline derivative with significant potential in pharmaceutical and biochemical research. This compound belongs to the quinazoline-2,4-dione family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a fluoro substituent at the 7-position and an aminoethyl side chain at the 3-position enhances its molecular interactions, making it a subject of interest in drug discovery and medicinal chemistry.

Recent studies highlight the growing demand for fluoroquinazoline derivatives due to their applications in targeting enzymes and receptors involved in metabolic pathways. Researchers are particularly intrigued by the structure-activity relationship (SAR) of this compound, as modifications to its core scaffold could yield novel therapeutics for conditions like inflammation and microbial infections. The CAS No. 1895500-49-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 3-(2-Aminoethyl)-7-fluoroquinazoline-2,4(1H,3H)-dione is its synthetic versatility. The aminoethyl group allows for further functionalization, enabling the creation of prodrugs or conjugates with improved bioavailability. This aligns with current trends in precision medicine, where tailored molecular designs are crucial for optimizing therapeutic outcomes. Additionally, the fluoro atom contributes to enhanced binding affinity and metabolic stability, addressing common challenges in drug development.

From an analytical perspective, CAS No. 1895500-49-8 is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets rigorous quality standards for research use. The compound’s solubility in polar solvents like DMSO and methanol further facilitates its application in in vitro and in vivo studies.

In the context of AI-driven drug discovery, 3-(2-Aminoethyl)-7-fluoroquinazoline-2,4(1H,3H)-dione has garnered attention as a candidate for virtual screening and molecular docking simulations. Its pharmacophore features are compatible with computational models, accelerating the identification of potential targets. This synergy between experimental and in silico approaches underscores the compound’s role in modern biopharmaceutical innovation.

Environmental and safety considerations are also paramount when handling fluoroquinazoline derivatives. While CAS No. 1895500-49-8 is not classified as hazardous, researchers adhere to Good Laboratory Practices (GLP) to minimize risks. Proper storage conditions—typically at -20°C in a dry environment—preserve its stability and extend shelf life.

The future prospects of 3-(2-Aminoethyl)-7-fluoroquinazoline-2,4(1H,3H)-dione are promising, with ongoing investigations into its kinase inhibition potential and antibacterial properties. As the scientific community continues to explore small-molecule therapeutics, this compound exemplifies the intersection of chemical ingenuity and biological relevance.